Cas no 67829-27-0 ( )

• Product Name: &nbsp
• CAS No: 67829-27-0
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 967260
• PubChem ID: 331716
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine
• NSC326183
• NSC-326183
• SMR001874599
• DTXSID60318113
• 67829-27-0
• MLS003170676
• 5-benzo[1,3]dioxol-5-yl-N-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine
• DS-008924
•  

• Inchi： 1S/C16H13N3O4/c1-20-12-5-3-11(4-6-12)17-16-19-18-15(23-16)10-2-7-13-14(8-10)22-9-21-13/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： MXQFLBXWIIRXIW-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3=NN=C(NC4C=CC(=CC=4)OC)O3)=CC1=2

Computed Properties

• Exact Mass: 311.09069
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.64